Cas no 2023906-24-1 (4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2023906-24-1
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6361753
• PubChem ID: 165469842
• Update Time: 2025-10-30

4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo3,2-cpyridine
• 4-[1-(methylsulfanyl)cyclopropyl]-4H,5H,6H,7H-furo[3,2-c]pyridine
• 2023906-24-1
• EN300-1076325

• Inchi： 1S/C11H15NOS/c1-14-11(4-5-11)10-8-3-7-13-9(8)2-6-12-10/h3,7,10,12H,2,4-6H2,1H3
• InChI Key： UDBSQSWQOFNGMB-UHFFFAOYSA-N
• SMILES： S(C)C1(C2C3C=COC=3CCN2)CC1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.5Ų

Additional information on 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo3,2-cpyridine

Research Briefing on 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2023906-24-1): Recent Advances and Applications

In recent years, the compound 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2023906-24-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique furopyridine scaffold and methylsulfanylcyclopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanistic insights, positioning it as a valuable candidate for drug development.

The synthesis of 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo[3,2-c]pyridine has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving cyclopropanation and subsequent functionalization, which allowed for the efficient introduction of the methylsulfanyl group. The compound's structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for further biological evaluation.

Biological studies have revealed that this compound exhibits notable activity against a range of molecular targets. In particular, it has demonstrated inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. A recent in vitro study highlighted its potency in suppressing the activity of protein kinase C (PKC), a key regulator of cell signaling. These findings suggest potential applications in treating conditions such as cancer and autoimmune diseases, where PKC dysregulation plays a critical role.

Further investigations into the pharmacokinetic properties of 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo[3,2-c]pyridine have provided insights into its metabolic stability and bioavailability. Preclinical studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These results underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, the compound 4-1-(methylsulfanyl)cyclopropyl-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS: 2023906-24-1) represents a promising avenue for therapeutic innovation. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for future drug discovery efforts. Ongoing research aims to explore its full therapeutic potential and address any challenges related to its clinical translation.